Cas no 1369819-64-6 (4-Bromo-2-(tert-butyl)benzonitrile)
1369819-64-6 structure
Product Name:4-Bromo-2-(tert-butyl)benzonitrile
CAS No:1369819-64-6
MF:C11H12BrN
MW:238.123682022095
MDL:MFCD28963501
CID:2093289
PubChem ID:70928017
Update Time:2024-11-02
4-Bromo-2-(tert-butyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-(tert-butyl)benzonitrile
- 4-bromo-2-tert-butylbenzonitrile
- 4-Bromo-2-t-butylbenzonitrile
- AK167240
- 1369819-64-6
- MFCD28963501
- N10758
- CS-0060875
- AKOS025287161
- SCHEMBL13525549
- DS-9446
- Benzonitrile, 4-bromo-2-(1,1-dimethylethyl)-
-
- MDL: MFCD28963501
- Inchi: 1S/C11H12BrN/c1-11(2,3)10-6-9(12)5-4-8(10)7-13/h4-6H,1-3H3
- InChI Key: RFPUYUKQNAQOFM-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C#N)=C(C=1)C(C)(C)C
Computed Properties
- Exact Mass: 237.01531g/mol
- Monoisotopic Mass: 237.01531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- XLogP3: 4
4-Bromo-2-(tert-butyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019095175-5g |
4-Bromo-2-(tert-butyl)benzonitrile |
1369819-64-6 | 95% | 5g |
477.00 USD | 2021-06-17 | |
| Chemenu | CM249084-1g |
4-Bromo-2-(tert-butyl)benzonitrile |
1369819-64-6 | 95% | 1g |
$153 | 2021-06-16 | |
| Chemenu | CM249084-5g |
4-Bromo-2-(tert-butyl)benzonitrile |
1369819-64-6 | 95% | 5g |
$421 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EL123-200mg |
4-Bromo-2-(tert-butyl)benzonitrile |
1369819-64-6 | 95+% | 200mg |
112.0CNY | 2021-07-12 | |
| Chemenu | CM249084-1g |
4-Bromo-2-(tert-butyl)benzonitrile |
1369819-64-6 | 95% | 1g |
$153 | 2022-06-13 | |
| Chemenu | CM249084-5g |
4-Bromo-2-(tert-butyl)benzonitrile |
1369819-64-6 | 95% | 5g |
$421 | 2022-06-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EL123-250mg |
4-Bromo-2-(tert-butyl)benzonitrile |
1369819-64-6 | 95+% | 250mg |
403CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EL123-100mg |
4-Bromo-2-(tert-butyl)benzonitrile |
1369819-64-6 | 95+% | 100mg |
194CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EL123-1g |
4-Bromo-2-(tert-butyl)benzonitrile |
1369819-64-6 | 95+% | 1g |
513.0CNY | 2021-07-12 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B41695-250mg |
4-Bromo-2-(tert-butyl)benzonitrile |
1369819-64-6 | 95% | 250mg |
¥93.0 | 2022-10-09 |
4-Bromo-2-(tert-butyl)benzonitrile Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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